Cas no 1525532-72-2 (7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 1525532-72-2
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 5251513
• Update Time: 2025-06-13

7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C9H9ClN4/c1-5-11-9-12-7(6-2-3-6)4-8(10)14(9)13-5/h4,6H,2-3H2,1H3
• InChI Key： SJJRNLOUDZUXMB-UHFFFAOYSA-N
• SMILES： C12=NC(C)=NN1C(Cl)=CC(C1CC1)=N2

Experimental Properties

• Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 0.82±0.30(Predicted)

Additional information on 7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine

Comprehensive Overview of 7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 1525532-72-2)

7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 1525532-72-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a cyclopropyl group and a chloro substituent at the 5- and 7-positions, respectively, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazolo[1,5-a]pyrimidine derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in 7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its CAS No. 1525532-72-2 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. The compound's stability and solubility properties also make it a candidate for formulation studies, addressing key challenges in bioavailability optimization.

The synthesis of 7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce environmental impact, aligning with the growing focus on green chemistry. Analytical methods like HPLC and NMR are essential for characterizing this compound, ensuring purity and consistency for industrial applications.

From a commercial perspective, CAS No. 1525532-72-2 is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. Companies investing in R&D often seek custom synthesis services for 7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine to support proprietary projects, highlighting its strategic importance.

Looking ahead, the versatility of [1,2,4]triazolo[1,5-a]pyrimidine scaffolds promises further innovations. With the rise of AI-driven drug design and precision agriculture, compounds like 7-Chloro-5-cyclopropyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine are poised to play a pivotal role in addressing global health and food security challenges. Ongoing research aims to unlock new functionalizations and applications, solidifying its position in the chemical industry.